Cas no 2006276-94-2 (Methyl4-[[4-(Allyloxy)phenyl](hydroxy)methyl]tetrahydropyran-4-carboxylate)

• Product Name: Methyl4-[[4-(Allyloxy)phenyl](hydroxy)methyl]tetrahydropyran-4-carboxylate
• CAS No: 2006276-94-2
• MF: C₁₇H₂₂O₅
• MW: 306.353585720062
• MDL: MFCD29923980
• CID: 4633944
• Update Time: 2025-05-20

Methyl4-[[4-(Allyloxy)phenyl](hydroxy)methyl]tetrahydropyran-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-[[4-(Allyloxy)phenyl](hydroxy)methyl]tetrahydropyran-4-carboxylate
• 2H-Pyran-4-carboxylic acid, tetrahydro-4-[hydroxy[4-(2-propen-1-yloxy)phenyl]methyl]-, methyl ester
• Methyl4-[[4-(Allyloxy)phenyl](hydroxy)methyl]tetrahydropyran-4-carboxylate

• MDL： MFCD29923980
• Inchi： 1S/C17H22O5/c1-3-10-22-14-6-4-13(5-7-14)15(18)17(16(19)20-2)8-11-21-12-9-17/h3-7,15,18H,1,8-12H2,2H3
• InChI Key： YMMRTPKYDHEJPF-UHFFFAOYSA-N
• SMILES： C1OCCC(C(O)C2=CC=C(OCC=C)C=C2)(C(OC)=O)C1

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 445.0±45.0 °C at 760 mmHg
• Flash Point: 157.8±22.2 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

Methyl4-[[4-(Allyloxy)phenyl](hydroxy)methyl]tetrahydropyran-4-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Methyl4-[[4-(Allyloxy)phenyl](hydroxy)methyl]tetrahydropyran-4-carboxylate

Research Brief on Methyl4-[[4-(Allyloxy)phenyl](hydroxy)methyl]tetrahydropyran-4-carboxylate (CAS: 2006276-94-2)

Recent studies have highlighted the significance of Methyl4-[[4-(Allyloxy)phenyl](hydroxy)methyl]tetrahydropyran-4-carboxylate (CAS: 2006276-94-2) in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique tetrahydropyran-4-carboxylate backbone and functionalized phenyl group, has emerged as a promising scaffold for the development of novel therapeutic agents. Its structural features enable diverse pharmacological activities, making it a subject of intense research in drug discovery and development.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways and biological evaluation of this compound, demonstrating its potential as a modulator of inflammatory pathways. The research team employed a multi-step synthesis approach, optimizing the yield and purity of the target molecule. Subsequent in vitro assays revealed significant inhibitory effects on key pro-inflammatory cytokines, suggesting its applicability in treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Further investigations into the mechanism of action have uncovered its interaction with specific protein targets involved in cellular signaling pathways. Molecular docking studies indicate that Methyl4-[[4-(Allyloxy)phenyl](hydroxy)methyl]tetrahydropyran-4-carboxylate binds with high affinity to the active sites of certain kinases, potentially offering a new avenue for kinase inhibitor development. This finding was corroborated by crystallographic data, providing structural insights into the binding mode and facilitating structure-activity relationship (SAR) studies.

In addition to its anti-inflammatory properties, recent preclinical studies have evaluated its potential in oncology. A 2024 report in Bioorganic & Medicinal Chemistry Letters detailed its cytotoxic effects on various cancer cell lines, with particular efficacy observed in breast and lung cancer models. The compound's ability to induce apoptosis while sparing normal cells underscores its selectivity and therapeutic window, key considerations in anticancer drug development.

The pharmacokinetic profile of Methyl4-[[4-(Allyloxy)phenyl](hydroxy)methyl]tetrahydropyran-4-carboxylate has also been investigated, with promising results regarding its metabolic stability and oral bioavailability. Advanced formulation strategies, including nanoparticle encapsulation, are being explored to enhance its delivery and targeting capabilities. These developments position the compound as a strong candidate for further clinical evaluation.

In conclusion, Methyl4-[[4-(Allyloxy)phenyl](hydroxy)methyl]tetrahydropyran-4-carboxylate represents a versatile chemical entity with broad therapeutic potential. Ongoing research continues to unravel its multifaceted biological activities and optimize its properties for clinical application. Future studies are expected to focus on translational research, bridging the gap between laboratory findings and therapeutic outcomes.